
Essential Safety and Operational Guide for
Handling Bicyclopentyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bicyclopentyl

Cat. No.: B158630 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bicyclopentyl. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Quantitative Data Summary
The following table summarizes key quantitative data for Bicyclopentyl, crucial for safe

handling, storage, and emergency procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b158630?utm_src=pdf-interest
https://www.benchchem.com/product/b158630?utm_src=pdf-body
https://www.benchchem.com/product/b158630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1636-39-1

Molecular Formula C₁₀H₁₈

Molecular Weight 138.25 g/mol

Boiling Point (est.) 190 °C

Flash Point (est.) 49.81 °C

Density (est.) 0.8102 g/cm³

Vapor Pressure (est.) Information not readily available

Form Oil

Color Colorless

Solubility Slightly soluble in Chloroform and Hexanes

Personal Protective Equipment (PPE)
When handling Bicyclopentyl, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent skin and eye contact, and inhalation of vapors. The selection of PPE

should be based on a thorough risk assessment of the specific procedures to be performed.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

In cases of potential splashing, a face shield should be worn in addition to safety goggles.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[2] Gloves should be inspected

before use and changed immediately if contaminated. Always wash hands thoroughly after

handling.[1]
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Protective Clothing: A lab coat or chemical-resistant apron is required. For handling larger

quantities or where there is a significant risk of splashing, chemical-resistant coveralls should

be worn.[2]

Respiratory Protection:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of vapors.[1][2]

If ventilation is inadequate or if exposure limits are exceeded, a full-face respirator with an

appropriate organic vapor cartridge is necessary.[1]

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. All personnel involved must be trained on the hazards and safe handling

procedures for Bicyclopentyl.

Ventilation: Always handle Bicyclopentyl in a well-ventilated area or inside a certified

chemical fume hood to avoid the accumulation of flammable vapors.[1][2]

Preventing Ignition: Bicyclopentyl is a flammable liquid. Keep it away from heat, sparks,

open flames, and other ignition sources. Use non-sparking tools and take precautionary

measures against static discharge.[1]

Avoiding Contact: Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe vapors

or mists.

Storage: Store Bicyclopentyl in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan: Bicyclopentyl and any contaminated materials should be disposed of as

hazardous waste. Do not dispose of it down the drain or in regular trash.

Waste Collection: Collect waste Bicyclopentyl and any contaminated materials (e.g.,

gloves, absorbent pads) in a dedicated, properly labeled, and sealed container.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Bicyclopentyl".

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area that is secure and away from incompatible materials.

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal company.

Visual Guides
The following diagrams illustrate the procedural workflow for safely handling Bicyclopentyl
and the decision-making process for selecting appropriate PPE.
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Caption: Procedural workflow for safely handling Bicyclopentyl.
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Caption: Decision-making for selecting appropriate PPE for Bicyclopentyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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